molecular formula C7H10N2O2 B13831513 1-(2-(Dimethylamino)oxazol-5-yl)ethanone

1-(2-(Dimethylamino)oxazol-5-yl)ethanone

Cat. No.: B13831513
M. Wt: 154.17 g/mol
InChI Key: OEXFWNNQMHXUOT-UHFFFAOYSA-N
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Description

1-(2-(Dimethylamino)oxazol-5-yl)ethanone is a heterocyclic compound featuring an oxazole core substituted with a dimethylamino group at the 2-position and an ethanone (acetyl) group at the 5-position. The oxazole ring, a five-membered aromatic system containing one oxygen and one nitrogen atom, confers unique electronic properties.

Properties

Molecular Formula

C7H10N2O2

Molecular Weight

154.17 g/mol

IUPAC Name

1-[2-(dimethylamino)-1,3-oxazol-5-yl]ethanone

InChI

InChI=1S/C7H10N2O2/c1-5(10)6-4-8-7(11-6)9(2)3/h4H,1-3H3

InChI Key

OEXFWNNQMHXUOT-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CN=C(O1)N(C)C

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues in Oxazole Derivatives

5-Acetyl-2,4-dimethyloxazole (CAS: 23012-25-1)
  • Structure: Oxazole with 2,4-dimethyl and 5-ethanone substituents.
  • Molecular Formula: C₇H₉NO₂ | Molecular Weight: 139.15 g/mol.
  • Key Differences: Lacks the dimethylamino group, reducing polarity and hydrogen-bonding capacity compared to the target compound.
  • Applications : Used as an intermediate in organic synthesis, particularly for heterocyclic frameworks .
1-(4,5-Dihydro-4,4-dimethyl-2-propyl-5-oxazolyl)ethanone (CAS: 88309-30-2)
  • Structure : Partially saturated oxazole with 4,4-dimethyl and 2-propyl groups.
  • Molecular Formula: C₁₀H₁₇NO₂ | Molecular Weight: 183.25 g/mol.

Thiazole-Based Analogues

1-(2-(Dimethylamino)-4-(2-thienyl)-5-thiazolyl)ethanone (CAS: 114171-44-7)
  • Structure: Thiazole core with dimethylamino (2-position), thienyl (4-position), and ethanone (5-position).
  • Molecular Formula : C₁₁H₁₂N₂OS₂ | Molecular Weight : 252.36 g/mol.
  • Key Differences: Replacement of oxygen with sulfur in the heterocycle increases lipophilicity.
1-(2-Methylthiazol-5-yl)ethanone
  • Structure: Thiazole with methyl (2-position) and ethanone (5-position).
  • Molecular Formula: C₆H₇NOS | Molecular Weight: 141.19 g/mol.
  • Key Differences: Absence of the dimethylamino group reduces basicity and solubility in polar solvents compared to the target compound .

Oxadiazole and Other Heterocyclic Derivatives

1-(2-(4-(Dimethylamino)phenyl)-5-phenethyl-1,3,4-oxadiazol-3(2H)-yl)ethanone
  • Structure: Oxadiazole with dimethylamino-phenyl and phenethyl substituents.
  • Molecular Formula : C₂₀H₂₀N₄O₂ | Molecular Weight : 348.40 g/mol.
  • Demonstrated antimicrobial activity against S. aureus and P. aeruginosa, suggesting the dimethylamino group enhances bioactivity .
1-(6-Amino-5-methoxyindolin-1-yl)-2-(dimethylamino)ethanone
  • Structure: Indole derivative with dimethylamino-ethanone and methoxy groups.
  • Molecular Formula : C₁₃H₁₇N₃O₂ | Molecular Weight : 247.29 g/mol.
  • Applications: Pharmaceutical intermediate, highlighting the role of dimethylamino-ethanone motifs in drug discovery .

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